2-((7-phenyl-6,7-dihydro-5H-imidazo[2,1-c][1,2,4]triazol-3-yl)thio)-N-(2-(trifluoromethyl)phenyl)acetamide

• IUPAC Name: 2-[(7-phenyl-5,6-dihydroimidazo[2,1-c][1,2,4]triazol-3-yl)sulfanyl]-N-[2-(trifluoromethyl)phenyl]acetamide
• InChI: InChI=1S/C19H16F3N5OS/c20-19(21,22)14-8-4-5-9-15(14)23-16(28)12-29-18-25-24-17-26(10-11-27(17)18)13-6-2-1-3-7-13/h1-9H,10-12H2,(H,23,28)
• InChI Key: JNFIKOXUNJOVSM-UHFFFAOYSA-N
• Canonical SMILES: C1CN2C(=NN=C2SCC(=O)NC3=CC=CC=C3C(F)(F)F)N1C4=CC=CC=C4
• Molecular Formula: C19H16F3N5OS
• Molecular Weight: 419.4 g/mol

Description

The compound “2-((7-phenyl-6,7-dihydro-5H-imidazo[2,1-c][1,2,4]triazol-3-yl)thio)-N-(2-(trifluoromethyl)phenyl)acetamide” is a complex organic molecule. Unfortunately, there is limited information available specifically about this compound.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as melting point, boiling point, density, and molecular weight, are not provided in the available resources.

Scientific Research Applications

Synthesis and Antimicrobial Evaluation

A series of pyrazole-imidazole-triazole hybrids was synthesized and evaluated for antimicrobial activity. These compounds, including similar structural motifs to the compound , demonstrated significant potential in combating microbial infections. One of the compounds showed excellent potency against A. niger, surpassing the reference drug Fluconazole in effectiveness. This research highlights the compound's role in developing new antimicrobial agents, showcasing its relevance in addressing drug-resistant infections (Punia et al., 2021).

Antitumor Activity and Molecular Docking Studies

Investigations into compounds bearing the imidazole and thiazole scaffolds, akin to the structure of interest, have demonstrated promising antitumor activities. These studies involved the synthesis of novel derivatives and their evaluation against various cancer cell lines. For instance, some compounds exhibited considerable anticancer activity, underscoring the potential of such molecules in cancer therapy. Molecular docking studies further elucidated the binding conformation of these active compounds, providing insights into their mechanism of action and paving the way for the design of more potent anticancer drugs (Yurttaş et al., 2015).

Novel Class of Inhibitors

The exploration of imidazo[1,2-a]pyridines as inhibitors against human rhinovirus highlights another significant application of compounds with similar structural features. Through the synthesis of 2-amino-3-substituted derivatives, researchers identified potent antiviral agents. This work contributes to the ongoing efforts in discovering new therapeutic options for viral infections, emphasizing the versatility of imidazo derivatives in drug development (Hamdouchi et al., 1999).

Safety And Hazards

The safety and hazards associated with this compound are not specified in the available resources. As with all chemicals, appropriate safety measures should be taken when handling this compound.

Future Directions

The future directions for research on this compound could include further exploration of its synthesis, characterization, and potential biological activities. Given the antimycobacterial activity of similar compounds, this compound could potentially be explored for its efficacy against various strains of Mycobacterium.